Cas no 2172048-86-9 (3-3-ethoxy-5-formyl-2-(prop-2-en-1-yloxy)phenylprop-2-ynoic acid)

• Product Name: 3-3-ethoxy-5-formyl-2-(prop-2-en-1-yloxy)phenylprop-2-ynoic acid
• CAS No: 2172048-86-9
• MF: C₁₅H₁₄O₅
• MW: 274.268664836884
• CID: 6422971
• PubChem ID: 165523510
• Update Time: 2025-10-16

3-3-ethoxy-5-formyl-2-(prop-2-en-1-yloxy)phenylprop-2-ynoic acid Chemical and Physical Properties

Names and Identifiers

• 3-3-ethoxy-5-formyl-2-(prop-2-en-1-yloxy)phenylprop-2-ynoic acid
• 2172048-86-9
• EN300-1585574
• 3-[3-ethoxy-5-formyl-2-(prop-2-en-1-yloxy)phenyl]prop-2-ynoic acid

• Inchi： 1S/C15H14O5/c1-3-7-20-15-12(5-6-14(17)18)8-11(10-16)9-13(15)19-4-2/h3,8-10H,1,4,7H2,2H3,(H,17,18)
• InChI Key： AGZAEENVFNUXSQ-UHFFFAOYSA-N
• SMILES： O(CC)C1C=C(C=O)C=C(C#CC(=O)O)C=1OCC=C

Computed Properties

• Exact Mass: 274.08412354g/mol
• Monoisotopic Mass: 274.08412354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 72.8Ų

Additional information on 3-3-ethoxy-5-formyl-2-(prop-2-en-1-yloxy)phenylprop-2-ynoic acid

Introduction to 3-3-Ethoxy-5-Formyl-2-(Prop-2-En-1-Yloxy)Phenylprop-2-Ynoic Acid (CAS No. 2172048-86-9)

3-3-Ethoxy-5-formyl-2-(prop-2-en-1-yloxy)phenylprop-2-ynoic acid (CAS No. 2172048-86-9) is a novel organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological applications, particularly in the development of new therapeutic agents.

The chemical structure of 3-3-Ethoxy-5-formyl-2-(prop-2-en-1-yloxy)phenylprop-2-ynoic acid is composed of a propargylic acid backbone, an ethoxy group, a formyl group, and a vinyloxy substituent. These functional groups contribute to the compound's reactivity and biological activity, making it a valuable candidate for further investigation.

Recent studies have highlighted the importance of propargylic acids in the design and synthesis of bioactive molecules. The presence of the propargylic moiety in 3-3-Ethoxy-5-formyl-2-(prop-2-en-1-yloxy)phenylprop-2-ynoic acid allows for the formation of stable complexes with metal ions, which can be exploited for various therapeutic applications. For instance, metal complexes derived from this compound have shown potential as anti-inflammatory agents and antioxidants.

The ethoxy group in 3-3-Ethoxy-5-formyl-2-(prop-2-en-1-yloxy)phenylprop-2-ynoic acid enhances its solubility and stability, which are crucial factors for its use in pharmaceutical formulations. Additionally, the formyl group provides a reactive site for further chemical modifications, enabling the synthesis of derivatives with enhanced biological properties.

The vinyloxy substituent in 3-3-Ethoxy-5-formyl-2-(prop-2-en-1-yloxy)phenylprop-2-ynoic acid contributes to its ability to interact with biological targets. Research has shown that compounds with vinyloxy groups can modulate enzyme activities and receptor binding, making them potential candidates for drug discovery.

In the context of medicinal chemistry, 3-3-Ethoxy-5-formyl-2-(prop-2-en-1-yloxy)phenylprop-2-y noic acid has been investigated for its anti-cancer properties. Preliminary studies have demonstrated that this compound exhibits selective cytotoxicity against various cancer cell lines, suggesting its potential as a lead compound for the development of novel anti-cancer drugs.

Beyond cancer research, 3-Ethoxyformylvinyloxyphenylpropargylic acid has also shown promise in the treatment of neurodegenerative diseases. Its ability to cross the blood-brain barrier and modulate key signaling pathways involved in neuroprotection makes it an attractive candidate for further exploration in this area.

The synthesis of 3-Ethoxyformylvinyloxyphenylpropargylic acid typically involves a multi-step process that includes the formation of the propargylic acid backbone, introduction of the ethoxy and formyl groups, and final substitution with the vinyloxy moiety. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound, facilitating its broader application in research and development.

In conclusion, 3-Ethoxyformylvinyloxyphenylpropargylic acid (CAS No. 2172048-86--9) is a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its properties for use in various medical fields. As our understanding of this compound deepens, it is likely to play an increasingly important role in the development of innovative treatments for a range of diseases.